renieramycin M
Overview
Description
renieramycin M is a natural product found in Jorunna funebris with data available.
Scientific Research Applications
Antiepileptogenic Potential
Research into antiseizure drugs and agents targeting novel molecular pathways highlights the ongoing efforts to find effective antiepileptogenic treatments. Although Renieramycin M was not directly mentioned, the exploration of diverse therapies in preclinical models suggests a broad interest in compounds that could modify disease progression or mitigate the severity of epileptic disorders (Kaminski, Rogawski, & Klitgaard, 2014).
Antitumor Applications
The role of the renin-angiotensin system in cancer progression, as discussed in studies on metastatic renal cell carcinoma, presents an interesting context for Renieramycin M research. While Renieramycin M specifically was not the focus, the investigation into angiotensin system inhibitors and their impact on survival outcomes opens up discussions on the potential anticancer properties of related compounds (McKay et al., 2015).
Immunomodulatory Effects
The paradoxical aspects of rapamycin in transplantation, which can both suppress and stimulate immune responses under different conditions, offer a framework for studying Renieramycin M's immunomodulatory potential. Although Renieramycin M was not directly studied, the findings on rapamycin provide a valuable reference for understanding how similar compounds might influence immune regulation (Ferrer, Araki, & Ford, 2011).
properties
Product Name |
renieramycin M |
|---|---|
Molecular Formula |
C31H33N3O8 |
Molecular Weight |
575.6 g/mol |
IUPAC Name |
[(1R,2S,10R,12R,13S)-12-cyano-7,18-dimethoxy-6,17,21-trimethyl-5,8,16,19-tetraoxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15(20),17-tetraen-10-yl]methyl (Z)-2-methylbut-2-enoate |
InChI |
InChI=1S/C31H33N3O8/c1-8-13(2)31(39)42-12-21-22-16(25(35)14(3)29(40-6)27(22)37)10-19-24-23-17(26(36)15(4)30(41-7)28(23)38)9-18(33(24)5)20(11-32)34(19)21/h8,18-21,24H,9-10,12H2,1-7H3/b13-8-/t18-,19-,20-,21-,24-/m0/s1 |
InChI Key |
QOGBZZDZYZICFV-NZDGDHNMSA-N |
Isomeric SMILES |
C/C=C(/C)\C(=O)OC[C@H]1C2=C(C[C@@H]3N1[C@H]([C@@H]4CC5=C([C@H]3N4C)C(=O)C(=C(C5=O)C)OC)C#N)C(=O)C(=C(C2=O)OC)C |
Canonical SMILES |
CC=C(C)C(=O)OCC1C2=C(CC3N1C(C4CC5=C(C3N4C)C(=O)C(=C(C5=O)C)OC)C#N)C(=O)C(=C(C2=O)OC)C |
synonyms |
renieramycin M |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[(1S,2R)-2-[(1R,2R)-2-[(1R,2R)-2-[(1R,2R)-2-[(1R,2S)-2-[(E)-2-[(1R,2R)-2-methylcyclopropyl]ethenyl]cyclopropyl]cyclopropyl]cyclopropyl]cyclopropyl]cyclopropyl]-N-(2-methylpropyl)prop-2-enamide](/img/structure/B1251132.png)
![[4-Methoxy-3-methylsulfanyl-6-(2-pyridyl)-2-pyridyl]methanol](/img/structure/B1251138.png)
![Isothiazolo[5,4-b]pyridine](/img/structure/B1251151.png)
